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Compound of Interest

Compound Name: iso-Decyl-acetate

Cat. No.: B1619489 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety

and proper chemical handling is paramount. This document provides immediate, essential

safety and logistical information for handling iso-decyl acetate, including detailed operational

and disposal plans to foster a secure research environment.

Physicochemical Properties
A summary of the key physical and chemical properties of iso-decyl acetate is provided below.

Property Value

Molecular Formula C12H24O2[1][2]

Molecular Weight 200.32 g/mol [1][2]

Appearance Colorless clear liquid (estimated)[3]

Flash Point > 93.3 °C (> 200.0 °F) Closed Cup[4]

Boiling Point 150 °C (302 °F) at 20 hPa[5]

Density 0.865 g/mL at 25 °C (77 °F)[5]

Solubility Insoluble in water.[6] Soluble in alcohol.[6]
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Iso-decyl acetate is classified as a combustible liquid and can cause skin and eye irritation.[4]

[6][7][8] It is also very toxic to aquatic life with long-lasting effects.[9]

Hazard GHS Classification Precautionary Statement

Flammability Combustible liquid[4][8]

P210: Keep away from heat,

hot surfaces, sparks, open

flames and other ignition

sources. No smoking.[4]

Skin Irritation Causes skin irritation.[7]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[7]

Eye Irritation
Causes serious eye irritation.

[7]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.[7]

Aquatic Hazard
Very toxic to aquatic life with

long lasting effects.[9]

P273: Avoid release to the

environment.[9]

Operational Plan: Handling and Storage
Proper handling and storage procedures are critical to minimize risks associated with iso-decyl

acetate.

Personal Protective Equipment (PPE)
The following PPE should be worn when handling iso-decyl acetate:
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Protection Type Specification

Eye/Face Protection

Wear tightly fitting safety goggles with side-

shields conforming to EN 166 (EU) or NIOSH

(US).[9]

Skin Protection

Wear fire/flame resistant and impervious

clothing. Handle with chemical-resistant gloves

(e.g., Nitrile, Neoprene). Gloves must be

inspected prior to use.[4][9]

Respiratory Protection

Not required under normal use with adequate

ventilation. If aerosols or mists are generated,

use a NIOSH-approved respirator.[4][5]

Handling Procedures
Ventilation: Handle in a well-ventilated place.[9] Use only outdoors or in a well-ventilated

area.[10]

Avoid Contact: Avoid contact with skin and eyes.[9] Avoid breathing mist, gas, or vapors.[9]

Hygiene: Wash hands before breaks and at the end of work.[7] Change contaminated

clothing and wash it before reuse.[5][7]

Ignition Sources: Keep away from heat, sparks, open flames, and other ignition sources.[4]

Use non-sparking tools and take precautionary measures against static discharges.[9][10]

Storage Conditions
Store in a tightly closed original container in a dry, cool, and well-ventilated place.[8][9]

Keep away from heat, sparks, and flame.[8]

Store away from incompatible materials such as strong oxidizing agents, acids, and bases.

[10][11]

Emergency Response Plan
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Immediate and appropriate action during an emergency can significantly mitigate harm.

First-Aid Measures
Exposure Route First-Aid Procedure

Inhalation

Move the victim into fresh air. If breathing is

difficult, give oxygen. If not breathing, give

artificial respiration and consult a doctor

immediately.[9]

Skin Contact

Take off contaminated clothing immediately.

Wash off with soap and plenty of water. Consult

a doctor if irritation develops and persists.[4][9]

Eye Contact

Rinse cautiously with water for at least 15

minutes. Remove contact lenses, if present and

easy to do. Continue rinsing. Consult a doctor.

[7][9]

Ingestion

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

unconscious person. Call a doctor or Poison

Control Center immediately.[9]

Fire and Explosion Hazards
Extinguishing Media: Use dry chemical, carbon dioxide, or alcohol-resistant foam.[9] Water

mist may be used to cool closed containers.[8] Do not use a solid water stream as it may

spread the fire.

Specific Hazards: Vapors are heavier than air and may spread along floors, forming

explosive mixtures with air on intense heating.[5] Containers may explode when heated.[8]

Fire-fighting Actions: Wear a self-contained breathing apparatus (SCBA) and full protective

gear.[5][9]

Accidental Release Measures
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Personal Precautions: Evacuate personnel to safe areas.[9] Wear appropriate PPE, including

chemical-impermeable gloves.[9] Avoid breathing vapors and contact with skin and eyes.[9]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

chemical enter drains.[9]

Containment and Cleaning Up:

Remove all sources of ignition.[9]

Absorb the spill with inert material (e.g., dry sand, earth, vermiculite).[4]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[9]

Clean the affected area with soap and water.[12]

Disposal Plan
Proper disposal of iso-decyl acetate and its contaminated materials is crucial to prevent

environmental harm.

Product Disposal: Dispose of contents/container to an appropriate treatment and disposal

facility in accordance with applicable local, regional, and national laws and regulations.[9] Do

not dispose of into drains.

Contaminated Packaging: Handle uncleaned containers like the product itself.[5] Before

disposal of the used container, remove contents completely.[13]

Contaminated PPE: Dispose of contaminated gloves and other PPE after use in accordance

with applicable laws and good laboratory practices.[5]

Experimental Workflow & Disposal Pathway

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://www.vigon.com/product/acetate-c-10-decyl-acetate/?doc=MSDS/500733_vigon_sds_us_english.pdf&namee=AcetateC10DecylAcetateSDS
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://www.ulethbridge.ca/sites/default/files/2020/09/Chemical%20Release%20%28Spill%29%20Response%20Guideline%20v2.pdf
https://www.echemi.com/sds/n-decylacetate-pid_Seven1365.html
https://www.sigmaaldrich.com/US/en/sds/aldrich/d221953
https://www.tcichemicals.com/BE/en/sds/A0902_EU_6N.pdf
https://www.sigmaaldrich.com/US/en/sds/aldrich/d221953
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1619489?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Workflow for Handling and Disposal of Iso-Decyl Acetate

Preparation Handling

Disposal Emergency

Assess Risks & Review SDS
Don Appropriate PPE

(Goggles, Gloves, Lab Coat)
Prepare Ventilated Work Area Use Iso-Decyl Acetate

Store in a Cool, Dry,
Well-Ventilated Area

If not all is used

Segregate Waste
(Liquid, Contaminated Solids)

After use

Personal Exposure

Label Waste Containers

Dispose via Approved
Hazardous Waste Vendor

Spill Occurs

Evacuate & Alert

Follow Spill Response

Administer First Aid

Follow First-Aid Measures

Click to download full resolution via product page

Caption: Logical workflow for the safe handling, storage, and disposal of iso-decyl acetate,

including emergency procedures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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